N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide

• Molecular Formula: C15H15FN2O3
• Molecular Weight: 290.29 g/mol
• IUPAC Name: N-[3-[(3-fluorobenzoyl)amino]propyl]furan-2-carboxamide
• InChI: InChI=1S/C15H15FN2O3/c16-12-5-1-4-11(10-12)14(19)17-7-3-8-18-15(20)13-6-2-9-21-13/h1-2,4-6,9-10H,3,7-8H2,(H,17,19)(H,18,20)
• InChI Key: YTAKJJWMQJSAKG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C(=O)NCCCNC(=O)C2=CC=CO2
• solubility: 43.5 [ug/mL]

Description

N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide, also known as FBA-TPFA, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of furamide derivatives and has a molecular weight of 326.35 g/mol.

Mechanism of Action

The mechanism of action of N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide is not fully understood, but it is believed to involve the modulation of ion channels and enzymes. N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has been shown to inhibit the activity of ASIC1a and TRPV1 ion channels, which are involved in pain perception and synaptic plasticity. N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has also been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide inhibits the activity of ASIC1a and TRPV1 ion channels, which are involved in pain perception and synaptic plasticity. N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has also been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. In vivo studies have demonstrated that N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide in lab experiments include its high potency and selectivity for certain ion channels and enzymes. N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has also been shown to have low toxicity in vitro and in vivo. However, the limitations of using N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide in lab experiments include its limited solubility in water and its relatively low yield in the synthesis process.

Future Directions

There are several future directions for the research on N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide. One direction is the development of more efficient synthesis methods to increase the yield of N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide. Another direction is the investigation of N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide as a potential therapeutic agent for pain and inflammation. Additionally, N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide could be further investigated as a potential inhibitor of carbonic anhydrase IX in cancer cells. Finally, the development of N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide derivatives with improved solubility and selectivity could lead to the discovery of novel drugs for various diseases.

Synthesis Methods

The synthesis of N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide involves a multi-step process that starts with the reaction of 3-fluorobenzoic acid with propylamine to form N-(3-fluorobenzoyl)propylamine. This intermediate is then reacted with furfurylamine in the presence of acetic anhydride to produce N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has been investigated for its potential applications in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has been shown to modulate the activity of certain ion channels, such as ASIC1a and TRPV1, which are involved in pain perception and synaptic plasticity. In cancer research, N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has been investigated as a potential inhibitor of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. In drug discovery, N-{3-[(3-fluorobenzoyl)amino]propyl}-2-furamide has been used as a lead compound for the development of novel analgesics and anti-inflammatory drugs.